Cas no 135908-48-4 (Ethanone, 1-(4-aminobicyclo[2.2.2]oct-1-yl)- (9CI))

• Product Name: Ethanone, 1-(4-aminobicyclo[2.2.2]oct-1-yl)- (9CI)
• CAS No: 135908-48-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 900939
• PubChem ID: 45086415
• Update Time: 2025-04-19

Ethanone, 1-(4-aminobicyclo[2.2.2]oct-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-aminobicyclo[2.2.2]oct-1-yl)- (9CI)

• Inchi： 1S/C10H17NO/c1-8(12)9-2-5-10(11,6-3-9)7-4-9/h2-7,11H2,1H3
• InChI Key： IARVLOXQDRXNNZ-UHFFFAOYSA-N
• SMILES： O=C(C)C12CCC(CC1)(CC2)N

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones